Cas no 209002-03-9 (1H-Pyrazole-3-carbaldehyde)

1H-Pyrazole-3-carbaldehyde structure
1H-Pyrazole-3-carbaldehyde structure
Product Name:1H-Pyrazole-3-carbaldehyde
CAS No:209002-03-9
MF:C4H4N2O
MW:96.0873603820801
CID:2950323
PubChem ID:12218383
Update Time:2025-04-21

1H-Pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carbaldehyde
    • 1H-pyrazole-5-carbaldehyde
    • 1H-Pyrazole-5-carboxaldehyde
    • Pyrazole-3-carboxaldehyde
    • 1H-Pyrazole-3-carboxaldehyde
    • 2H-Pyrazole-3-carbaldehyde
    • 3-Pyrazolecarboxaldehyde
    • formylpyrazole
    • 1H-Pyrazole-3-carbxaldehyde
    • 1H-Pyrazole-3-carbaldehyde,dimer
    • 3-formylpyrazole
    • Pyrazol-3-carbaldehyde
    • pyrazole-3-carbaldehyde
    • pyrazole aldehyde
    • 1H-Pyrazole-3-carbaldehyde, dimer
    • pyrazole-5-aldehyde
    • carbonyl-1h-pyrazole
    • 3-formyl-1H-pyrazole
    • pyrazol-3-carboxaldehy
    • 1H-Pyrazole-3-carboxaldehyde, dimer (9CI)
    • AB25611
    • pyrazol-3-carboxaldehyde
    • DTXSID10959979
    • FP05874
    • BCP26854
    • AKOS005145964
    • 3920-50-1
    • AC-14384
    • DB-291414
    • 1H-pyrazole-5-carbaldehyde pound>>Pyrazole-3-carboxaldehyde
    • DTXCID601387849
    • 1H-Pyrazole-3-carbaldehyde, AldrichCPR
    • EN300-36665
    • O10411
    • AKOS015854501
    • DB-008062
    • CS-W004202
    • BL001484
    • MFCD00129925
    • 948552-36-1
    • 630-982-1
    • GEO-02174
    • P2261
    • 1-H-Pyrazole-3-carboxaldehyde
    • A6568
    • Z234896951
    • PYRAZOLE-5-CARBALDEHYDE
    • STL414653
    • 209002-03-9
    • GS-5722
    • 1H-Pyrazole-5-carbaldehyde, AldrichCPR
    • Inchi: 1S/C4H4N2O/c7-3-4-1-2-5-6-4/h1-3H,(H,5,6)
    • InChI Key: ICFGFAUMBISMLR-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=NN1

Computed Properties

  • Exact Mass: 96.032362755Da
  • Monoisotopic Mass: 96.032362755Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 74.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 45.8
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